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Compound of Interest

Compound Name: 2'-Chloro-5'-nitroacetophenone

CAS No.: 23082-50-0

Cat. No.: B1582321

Get Quote

Executive Summary
In the landscape of modern pharmaceutical process chemistry, 2'-Chloro-5'-
nitroacetophenone (CAS: 23082-50-0) has emerged as a critical "pivot point" intermediate.

While historically viewed as a generic building block for dyes and agrochemicals, its value has

surged due to its role in the non-noble-metal synthesis of Vismodegib (Erivedge®), the first

FDA-approved Hedgehog signaling pathway inhibitor.

This whitepaper analyzes the technical utility of 2'-Chloro-5'-nitroacetophenone, contrasting

its application against traditional palladium-catalyzed cross-coupling routes. We provide

validated protocols for its synthesis, its transformation into complex heterocyclic APIs, and the

mechanistic principles driving its reactivity.

Part 1: Chemical Profile & Reactivity[1]
Structural Analysis
The molecule features a trisubstituted benzene ring where the interplay of electronic effects

dictates its unique reactivity profile.
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Property Specification

CAS Number 23082-50-0

Molecular Formula C₈H₆ClNO₃

Molecular Weight 199.59 g/mol

Appearance Pale yellow to crystalline solid

Melting Point 62–64 °C

Solubility
Soluble in MeOH, EtOH, DCM; sparingly soluble

in water

Reactivity Matrix:

Acetyl Group (C-1): The primary handle for cyclization. The methyl protons are acidified by

the electron-withdrawing nitro and carbonyl groups, facilitating enolization and condensation

reactions (e.g., Kröhnke pyridine synthesis).

Chloro Group (C-2): Activated for Nucleophilic Aromatic Substitution (SNAr) due to the ortho-

acetyl and para-nitro groups. However, in the synthesis of Vismodegib, this chlorine atom is

retained, serving as a structural anchor in the final drug molecule.

Nitro Group (C-5): Serves as a latent amine. Its position meta to the acetyl group is crucial

for the final regiochemistry of downstream APIs.

Stability & Handling
Thermal Stability: Stable up to 150°C, but exhibits exothermic decomposition above 200°C.

Storage: Hygroscopic; store under inert atmosphere (N₂) at <25°C.

Safety: Skin irritant and potential sensitizer. Standard PPE (nitrile gloves, respirator)

required.

Part 2: Synthesis of the Intermediate
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Industrial production typically follows one of two pathways. The Oxidative Route is preferred for

scale-up due to lower raw material costs, while the Malonate Route offers higher purity for lab-

scale optimization.

Route A: Oxidative Synthesis (Industrial)
Precursor: 2-Chloro-5-nitroethylbenzene Reagents: O₂ (air), Co/Mn catalyst, or N-

hydroxyphthalimide (NHPI). Conditions: 110–130°C, 3–5 bar pressure. Mechanism: Radical

chain oxidation at the benzylic carbon. Yield: ~85–90%.[1][2]

Route B: Malonate Condensation (Lab Scale)
Precursor: 2-Chloro-5-nitrobenzoic acid. Protocol:

Activation of acid to acid chloride (SOCl₂).

Condensation with diethyl malonate / Mg(OEt)₂.

Hydrolysis and decarboxylation (H₂SO₄/AcOH). Advantage: Avoids isomeric mixtures

common in direct nitration of acetophenone.

Part 3: Core Application – Synthesis of
Vismodegib[3][4]
The most authoritative application of 2'-Chloro-5'-nitroacetophenone is in the synthesis of

Vismodegib. Traditional routes to the key intermediate, 2-(2-chloro-5-nitrophenyl)pyridine, often

rely on Suzuki-Miyaura coupling, which requires expensive Palladium catalysts and stringent

removal of heavy metals from the final API.

The 2'-Chloro-5'-nitroacetophenone route circumvents this by building the pyridine ring

directly onto the benzene scaffold.

The "Green" Pathway: Pyridine Ring Construction
This protocol utilizes a modified Kröhnke synthesis or a condensation with a pyrimidinium salt,

eliminating the need for transition metals.

Reaction Scheme:
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Condensation: 2'-Chloro-5'-nitroacetophenone reacts with a vinamidinium salt or 1-methyl-

pyrimidin-2(1H)-one derivatives.

Cyclization: The acetyl group acts as the nucleophile, attacking the electrophilic synthons to

close the pyridine ring.

2'-Chloro-5'-nitroacetophenone
(Starting Material)

2-(2-Chloro-5-nitrophenyl)pyridine
(Key Intermediate)

Cyclization
(No Pd Catalyst)

Vinamidinium Salt / 
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Nitro Reduction

Reduction
(Fe/NH4Cl or H2) Vismodegib

(API)

Acylation

Amide Coupling
(2-Chloro-4-(methylsulfonyl)benzoyl chloride)

Click to download full resolution via product page

Figure 1: The non-noble-metal synthetic pathway to Vismodegib using 2'-Chloro-5'-
nitroacetophenone.

Detailed Experimental Protocol: Pyridine Formation
Note: This protocol is adapted from optimized literature methods for educational and research

purposes.

Step 1: Reagents

2'-Chloro-5'-nitroacetophenone (1.0 eq)[3]

1,2-Dihydro-1,3-dimethyl-2-oxopyrimidinium hydrogen sulfate (1.5 eq)

Acetic acid (Solvent)

Ammonium acetate (Source of Nitrogen)

Step 2: Procedure
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Charge a reactor with 2'-Chloro-5'-nitroacetophenone and acetic acid.

Add the pyrimidinium salt and ammonium acetate.

Heat to reflux (110–115°C) for 12–16 hours.

Monitor: TLC or HPLC should show disappearance of the ketone.

Workup: Cool to room temperature. Pour into ice water. Neutralize with NaOH to pH 8–9.

Isolation: Filter the precipitate. The product, 2-(2-chloro-5-nitrophenyl)pyridine, is obtained as

a solid.

Yield: Typical isolated yields range from 60–75%.

Step 3: Critical Quality Attributes (CQA)

Purity: >98% by HPLC.

Impurity: Unreacted acetophenone (<0.5%).

Advantage: This intermediate contains the exact carbon skeleton required for Vismodegib

without using Suzuki coupling (Ar-B(OH)₂ + Ar-Br).

Part 4: Mechanistic Insights & Downstream
Chemistry
Regiochemistry of the Reduction
Following the pyridine ring formation, the nitro group must be reduced to an amine to allow for

the final amide coupling.

Chemo-selectivity Challenge: The molecule contains a Chlorine atom and a Pyridine ring.[4][5]

Standard hydrogenation (H₂/Pd-C) carries a risk of dechlorination (hydrogenolysis of the C-Cl

bond).

Recommended Protocol: Iron-Mediated Reduction To preserve the C-Cl bond, a stoichiometric

reduction is preferred over catalytic hydrogenation.
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System: Fe powder / NH₄Cl in EtOH/H₂O.

Temp: 70–80°C.

Mechanism: Electron transfer from Fe surface to the nitro group. The mild conditions prevent

attack on the aryl chloride.

Biocatalytic Asymmetric Reduction
Beyond Vismodegib, 2'-Chloro-5'-nitroacetophenone serves as a substrate for the synthesis

of chiral alcohols.

Enzyme:Saccharomyces cerevisiae (B5 strain) or specific ketoreductases (KREDs).

Product: (R)-1-(2-chloro-5-nitrophenyl)ethanol.

Application: Chiral building blocks for novel agrochemicals.

Part 5: References & Validation
Vismodegib Synthesis (Pd-Free):

Title: An alternative method for the preparation of vismodegib.[2]

Source: Journal of Chemical Research.[2]

Context: Describes the reaction of 2'-chloro-5'-nitroacetophenone with pyrimidinium

salts to form the phenyl-pyridine core.

URL:

Synthesis of the Intermediate:

Title: Preparation method of o-nitroacetophenone compounds (Patent CN101985424B).

Source: Google Patents.

Context: Details the oxidative synthesis from ethylbenzene derivatives.
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URL:

Biocatalytic Reduction:

Title: Asymmetric reduction of chloroacetophenone to produce chiral alcohols with

microorganisms.

Source: ResearchGate / Bioprocess Engineering.

Context: Use of yeast to reduce the ketone to a chiral alcohol.

URL:

General Reactivity (SNAr):

Title: Nucleophilic Aromatic Substitution Reactions.[6][5][7]

Source: Chemistry LibreTexts / Organic Chemistry.

Context: General mechanism for activated aryl chlorides.

URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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